Stearic Acid

• CAS No.: 57-11-4
• Product Name: Stearic Acid
• Molecular Formula: CH3(CH2)16COOH; C18H36O2; CH3(CH2)16COOH; C18H36O2
• Molecular Weight: 284.5 g/mol
• IUPAC Name: octadecanoic acid
• Standard InChI: InChI=1S/C18H36O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h2-17H2,1H3,(H,19,20)
• Standard InChIKey: QIQXTHQIDYTFRH-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCCCCCCCC(=O)O
• Canonical SMILES: CCCCCCCCCCCCCCCCCC(=O)O
• Appearance: Unit:1 gramSolvent:nonePurity:99%Physical solid
• Boiling Point: 721 °F at 760 mm Hg (NTP, 1992); 383 °C; 383.0 °C; 371 °C; 721°F
• Colorform: Monoclinic leaflets from alcohol; White or slightly yellow crystal masses, or white to slightly yellow powder; Colorless, wax-like solid; White amorphous solid or leaflets
• Density: 0.86 at 68 °F (USCG, 1999); 0.9408 g/cu cm at 20 °C; Relative density (water = 1): 0.94-0.83; 0.86
• Flash Point: 385 °F (NTP, 1992); 113 °C (235 °F) - closed cup; 385 °F (196 dec C) (closed cup); 196 °C; 385°F
• Melting Point: 156.7 °F (NTP, 1992); 68.8 °C; Mp 69.7 °; 69.3 °C; 68.8°C; 69-72 °C; 156.7°F
• Physical Description: Stearic acid is a white solid with a mild odor. Floats on water. (USCG, 1999); DryPowder; DryPowder, OtherSolid, Liquid; Liquid; OtherSolid; OtherSolid, Liquid; PelletsLargeCrystals; PelletsLargeCrystals, Liquid; PelletsLargeCrystals, WetSolid, OtherSolid; WetSolid, Liquid; Solid; WHITE CRYSTALS OR POWDER WITH CHARACTERISTIC ODOUR.; hard, white or faintly yellowish crystalline solid/tallow odour; White solid with a mild odor.
• Description: Stearic Acid is a saturated long-chain fatty acid with an 18-carbon backbone. Stearic acid is found in various animal and plant fats, and is a major component of cocoa butter and shea butter.; Stearic acid, also known as stearate or 18:0, belongs to the class of organic compounds known as long-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 13 and 21 carbon atoms. Stearic acid exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Stearic acid has been found throughout most human tissues, and has also been detected in most biofluids, including blood, urine, sweat, and saliva. Within the cell, stearic acid is primarily located in the cytoplasm, membrane (predicted from logP), myelin sheath and adiposome. Stearic acid exists in all eukaryotes, ranging from yeast to humans. Stearic acid participates in a number of enzymatic reactions. In particular, Dhap(18:0E) and stearic acid can be biosynthesized from dhap(18:0) and octadecanol; which is catalyzed by the enzyme dihydroxyacetone phosphate acyltransferase and alkyldihydroxyacetonephosphate synthase. In addition, Stearic acid can be biosynthesized from stearoyl-CoA through its interaction with the enzyme acyl-CoA thioesterase. In humans, stearic acid is involved in plasmalogen synthesis pathway. Stearic acid is also involved in the metabolic disorder called the mitochondrial Beta-oxidation OF long chain saturated fatty acids pathway. Outside of the human body, stearic acid can be found in a number of food items such as common cabbage, tamarind, breadnut tree seed, and pili nut. This makes stearic acid a potential biomarker for the consumption of these food products. Stearic acid is a potentially toxic compound.; Stearic acid is a white solid with a mild odor. Floats on water. (USCG, 1999)
• Shelf Life: Stable under recommended storage conditions.
• Solubility: 1 to 10 mg/mL at 73° F (NTP, 1992); 0.597 mg/L (at 25 °C); 2.10e-06 M; 0.000597 mg/mL at 25 °C; In water, 0.568 mg/L at 25 °C; In water, 0.597 mg/L at 25 °C; Insoluble in water; Slightly soluble in ethanol, benzene; soluble in acetone, chloroform, carbon disulfide; 1 gram dissolves in 21 mL alcohol, 5 mL benzene, 2 mL chloroform, 26 mL acetone, 6 mL carbon tetrachloride, 3.4 mL carbon disulfide; also soluble in amyl acetate, toluene; Soluble in alcohol, ether, chloroform, carbon disulfide, carbon tetrachloride; 0.000597 mg/mL; Solubility in water: none; practically insoluble in water; soluble in alcohol, ether, chloroform; 1 g in 20 ml alcohol (in ethanol)
• Synonyms: 1-Heptadecanecarboxylic acid; 1-Octadecanoic acid; 17FA; 400JB9103-88; 50S; 60R; 60R Rubber Grade Stearic Acid; A 1760; Adeka Fatty Acid SA 910; Adeka SA 300; B 1841; Barolub FTA; Beads Stearic Acid YR; Century 1210; Century 1220; Century 1224; Centu
• Vapor Density: 9.8 (NTP, 1992) (Relative to Air); 9.80 (Air = 1); 9.8
• Vapor Pressure: 1 mm Hg at 344.7 °F ; 5 mm Hg at 408.2° F (NTP, 1992); 7.22e-07 mmHg; 7.22X10-7 mm Hg at 25 °C (ext); Vapor pressure, Pa at 174 °C: 133; 1 mmHg at 344.7°F; 5 mmHg at 408.2°F
• Reference: 1. J. Hunter, J. Zhang, and P. Kris-Etherton “Cardiovascular disease risk of dietary stearic acid compared with trans, other saturated, and unsaturated fattyacids: a systematic review” Am J Clin Nutr, vol. 91 pp. 46-63, 20102. H. Uludag et al. “Formulation and Delivery of siRNA by Oleic Acid and Stearic Acid Modified Polyethylenimine” Mol. Pharmaceuticals, vol. 6 pp. 121-133, 20093.Y-Z. Du et al “Shell cross-linked stearic acid grafted chitosan oligosaccharide self-aggregated micelles for controlled release of paclitaxel” Colloids andSurfaces B: Biointerfaces, vol. 50 pp. 97-103, 2006
• PubChem Compound: 5281
• Last Modified: Nov 12 2021